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Cat. No.: B15289266

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Hexene-d3 (6,6,6-trideuteriohex-1-ene), a deuterated isotopologue of the
versatile alpha-olefin, 1-hexene. This document is intended for researchers, scientists, and
professionals in drug development and materials science who utilize stable isotope-labeled
compounds for mechanistic studies, quantitative analysis, and as tracers.

Core Chemical and Physical Properties

1-Hexene-d3 is a colorless liquid with the molecular formula CeHsD3 and a molecular weight of
approximately 87.18 g/mol .[1] Its CAS number is 60155-72-8. While specific experimental data
for the boiling point and density of 1-Hexene-d3 are not readily available in the public domain,
they are expected to be very similar to those of its non-deuterated counterpart, 1-hexene. For
reference, 1-hexene has a boiling point of 63 °C and a density of 0.673 g/cm?3 at 25 °C. The
introduction of deuterium atoms typically has a minimal effect on these bulk physical properties.

A summary of key identifiers and properties is presented in Table 1.

Table 1: Key Identifiers and Physical Properties of 1-Hexene-d3 and 1-Hexene
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Property 1-Hexene-d3 1-Hexene

CAS Number 60155-72-8 592-41-6

Molecular Formula CeHoD3 CeHa2

Molecular Weight 87.18 g/mol [1] 84.16 g/mol
Appearance Colorless liquid Colorless liquid
Boiling Point Data not available 63 °C

Density Data not available 0.673 g/cm?3 (at 25 °C)

Synthesis and Experimental Protocols

The synthesis of deuterated alkenes, including various isotopologues of 1-hexene, has been
described in the scientific literature. A notable method involves the catalytic reduction of
alkynes or the dehydration of deuterated alcohols.

A detailed experimental protocol for the synthesis of a related compound, 1-hexene-[3,3-2Hz], is
adapted from the work of Sirokan, Molnar, and Bartdk (1989), which provides a foundational
methodology for preparing deuterated hexenes. The synthesis of 1-Hexene-d3 (6,6,6-
trideuteriohex-1-ene) would typically involve a starting material already containing the
deuterium atoms at the desired position.

lllustrative Synthetic Workflow:

Below is a generalized workflow for the synthesis of a deuterated alkene, which can be
adapted for 1-Hexene-d3.
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Generalized Synthetic Workflow for Deuterated Alkenes

Starting Materials Key Transformation Purification Final Product

Deuterated Precursor Reaction Chemical Transformation Worku
(e.g., Deuterated Alkyl Halide or Aldehyde) (e.g., Grignard Reaction, Wittig Reaction)

Purification Isolation
(e.g., Distillation, Chromatography)

| 1-Hexene-d3 |

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Hexene-d3.

Spectroscopic Data

Detailed spectroscopic data for 1-Hexene-d3 is not widely published. However, commercial
suppliers of this compound, such as LGC Standards and its subsidiary Toronto Research
Chemicals, typically provide a Certificate of Analysis with full spectroscopic data, including
NMR and mass spectrometry, upon purchase.[2][3]

For reference, the mass spectrum of non-deuterated 1-hexene shows a molecular ion peak
(M+) at m/z 84. The mass spectrum of 1-Hexene-d3 is expected to show a molecular ion peak
at m/z 87, reflecting the presence of three deuterium atoms.

The 'H NMR spectrum of 1-Hexene-d3 would be similar to that of 1-hexene, with the notable
absence of the signal corresponding to the terminal methyl protons. The signals for the protons
on the double bond and the adjacent methylene and ethyl groups would remain.

Safety and Handling

1-Hexene-d3 should be handled with the same precautions as 1-hexene. It is a flammable
liquid and should be stored in a cool, well-ventilated area away from sources of ignition.
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this compound.
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Applications

Deuterated compounds like 1-Hexene-d3 are valuable tools in a variety of scientific disciplines.
Key applications include:

¢ Mechanistic Studies: Investigating reaction mechanisms by tracking the fate of deuterium
atoms.

¢ Quantitative Analysis: Used as an internal standard in mass spectrometry-based
guantification methods due to its distinct mass.

e Metabolic Studies: Tracing the metabolic pathways of molecules in biological systems.
o Polymer Science: Studying the kinetics and mechanisms of polymerization reactions.

This technical guide serves as a foundational resource for the chemical properties of 1-
Hexene-d3. For specific applications and detailed experimental procedures, consulting the
primary scientific literature and supplier documentation is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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